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Compound of Interest

Compound Name: 2-Methoxyethyl cyanoacetate

Cat. No.: B083140

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of 2-Methoxyethyl
cyanoacetate, ensuring compliance with safety regulations and minimizing environmental
impact.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 2-Methoxyethyl
cyanoacetate with appropriate personal protective equipment (PPE). This includes safety
goggles, chemical-resistant gloves, and a lab coat.[1] All handling should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][2]
In case of accidental contact, flush the affected skin or eyes with copious amounts of water for
at least 15 minutes and seek medical attention.[1][2]

Spill Management

In the event of a spill, evacuate non-essential personnel from the immediate area.[1] Wearing
appropriate PPE, contain the spill using an inert absorbent material, such as vermiculite, sand,
or earth.[2][3] Do not use combustible materials like paper towels to absorb the spill. The
absorbed material should then be collected into a suitable, closed container for disposal as
hazardous waste.[1][2]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Methoxyethyl cyanoacetate
relevant to its safe handling and disposal.

Property Value Source
Molecular Formula C6HIONO3 [4]
Molecular Weight 143.14 g/mol [4]
Boiling Point 98 -100°C at1 hPa [2]
Flash Point 113 °C (closed cup) [2]
Density 1.127 g/lcm3 at 25 °C [2]
Water Solubility 745 g/L [2]
Acute Toxicity (Oral, Rat LD50) 4,300 mg/kg [2]

Step-by-Step Disposal Protocol

The disposal of 2-Methoxyethyl cyanoacetate is governed by local, state, and federal
regulations and must be managed through an approved hazardous waste program.[5][6] Do
not dispose of this chemical down the drain or in regular trash.[5][7]

1. Waste ldentification and Segregation:
« Identify all waste containing 2-Methoxyethyl cyanoacetate.

e This chemical waste must be segregated from non-hazardous waste and other incompatible
chemical waste streams to prevent dangerous reactions.[5]

2. Containerization:

o Use only approved, leak-proof, and chemically compatible containers for waste collection.
High-density polyethylene (HDPE) containers are often suitable.[8][9]

o The container must be kept tightly closed except when adding waste.[2]

3. Labeling:
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o Clearly label the waste container with the words "Hazardous Waste."[5]

e The label must include the full chemical name, "2-Methoxyethyl cyanoacetate," and a clear
indication of the hazards (e.g., "Combustible," "Irritant").[4]

« List all constituents of a mixture, including their approximate concentrations.[5]
4., Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.[2][8]

e This area should be away from heat sources and ignition points.[1]
5. Institutional Disposal Procedure:

« Contact your institution's Environmental Health and Safety (EHS) office or equivalent
department to arrange for the collection and disposal of the hazardous waste.[5][6]

e Provide them with a complete list of the chemicals in the waste container.[5]
o Follow all institutional protocols for waste pickup requests.
6. Empty Container Disposal:

e A container that has held 2-Methoxyethyl cyanoacetate should be triple-rinsed with a
suitable solvent.[6]

e The rinsate must be collected and disposed of as hazardous waste.[6]

» After thorough cleaning and removal or defacing of the original label, the container may be
disposed of as regular trash, but always confirm this with your institutional EHS guidelines.[6]

Disposal Process Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methoxyethyl
cyanoacetate.
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Caption: Disposal workflow for 2-Methoxyethyl cyanoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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